2-Hydroxyspiro[4.5]deca-2,7-dien-1-one

• CAS No.: 63064-11-9
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 3-hydroxyspiro[4.5]deca-2,8-dien-4-one
• InChI: InChI=1S/C10H12O2/c11-8-4-7-10(9(8)12)5-2-1-3-6-10/h1-2,4,11H,3,5-7H2
• InChI Key: JSYZRNFZUUKFMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC=C1)CC=C(C2=O)O

Description

2-Hydroxyspiro[4.5]deca-2,7-dien-1-one is a chemical compound with the molecular formula C10H12O2 It belongs to the class of spiro compounds, which are characterized by a unique structure where two rings are connected through a single atom

Preparation Methods

The synthesis of 2-Hydroxyspiro[4.5]deca-2,7-dien-1-one can be achieved through a three-component condensation reaction. This involves the reaction of 1- or 2-methoxynaphthalene with isobutyraldehyde (or isobutylene oxide) and nitriles in the presence of concentrated sulfuric acid . The reaction conditions are crucial for the successful formation of the spiro compound, and the process typically requires careful control of temperature and reaction time.

Chemical Reactions Analysis

2-Hydroxyspiro[4.5]deca-2,7-dien-1-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include sulfuric acid, nitriles, and isobutyraldehyde . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with nitriles in concentrated sulfuric acid can lead to the formation of different spiro compounds depending on the nature of the substituent .

Scientific Research Applications

2-Hydroxyspiro[4In chemistry, it is used as an intermediate in the synthesis of other complex molecules . In biology and medicine, it has been investigated for its potential antibacterial and antifungal properties . Additionally, this compound has applications in the industrial sector, particularly in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-Hydroxyspiro[4.5]deca-2,7-dien-1-one involves its interaction with specific molecular targets and pathways. The compound’s unique spiro structure allows it to interact with various enzymes and receptors, potentially inhibiting their activity . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

2-Hydroxyspiro[4.5]deca-2,7-dien-1-one can be compared with other similar spiro compounds, such as 2-Hydroxyspiro[4.5]deca-1,6,9-trien-8-one While both compounds share a similar spiro structure, they differ in the position and nature of their functional groupsOther similar compounds include 1-R-3,3-dimethylbenzo[i]-2-azaspiro[4.5]deca-1,6-dien-8-ones and 1-R-3,3-dimethylbenzo[i]-2-azaspiro[4.5]deca-1,7-dien-6-ones .